Cas no 1806885-92-6 (Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate
• CAS No: 1806885-92-6
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4804725
• Update Time: 2025-06-13

Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate

• Inchi： 1S/C10H10F2INO3/c1-16-6-3-5(4-7(15)17-2)8(13)9(14-6)10(11)12/h3,10H,4H2,1-2H3
• InChI Key： QYOSATOPVRSKRJ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate

Recent Advances in the Application of Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate (CAS: 1806885-92-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate (CAS: 1806885-92-6) is a specialized pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of interest is the role of this compound in the synthesis of kinase inhibitors. The presence of the iodo group at the 3-position and the difluoromethyl group at the 2-position makes it a valuable building block for the construction of targeted inhibitors. Researchers have demonstrated its efficacy in the synthesis of compounds that selectively inhibit specific kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of a new class of tyrosine kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its applications in oncology, Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate has also been investigated for its potential in antimicrobial drug development. The difluoromethyl group is known to enhance the metabolic stability of drug candidates, while the iodo group provides a handle for further functionalization. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of antimicrobial agents using this compound as a key intermediate, showing promising activity against resistant bacterial strains.

The compound's utility extends beyond small-molecule drug discovery. It has also been employed in the development of chemical probes for studying biological pathways. For example, a 2022 study in Chemical Science described its use in the synthesis of fluorescent probes for imaging protein-protein interactions in live cells. The probes demonstrated high specificity and sensitivity, enabling researchers to visualize dynamic processes in real-time.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate. Recent efforts have focused on improving the yield and purity of the compound through innovative synthetic routes. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, addressing some of the limitations associated with earlier approaches.

In conclusion, Methyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-acetate (CAS: 1806885-92-6) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and versatility make it a key intermediate in the development of novel therapeutic agents and chemical probes. Ongoing research continues to uncover new applications and optimize its synthesis, further solidifying its importance in the field.